Cas no 1131735-94-8 ((4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid)

(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid is a boronic acid derivative featuring a pyridine core substituted with a diisopropylcarbamoyl group and an ethoxy moiety. This compound is primarily employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of complex biaryl structures. The presence of the electron-withdrawing carbamoyl group enhances its stability and reactivity, while the ethoxy substituent can influence regioselectivity in coupling reactions. Its boronic acid functionality allows for efficient transmetalation with palladium catalysts, making it valuable in pharmaceutical and materials science applications. The diisopropylcarbamoyl group further contributes to improved solubility in organic solvents, aiding in reaction optimization. This compound is particularly useful in constructing heterocyclic frameworks for drug discovery.
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid structure
1131735-94-8 structure
Product Name:(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
CAS No:1131735-94-8
MF:C14H23BN2O4
MW:294.154423952103
MDL:MFCD18382897
CID:1025421
Update Time:2025-06-11

(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
    • 4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid
    • [4-[di(propan-2-yl)carbamoyl]-2-ethoxypyridin-3-yl]boronic acid
    • MDL: MFCD18382897
    • Inchi: 1S/C14H23BN2O4/c1-6-21-13-12(15(19)20)11(7-8-16-13)14(18)17(9(2)3)10(4)5/h7-10,19-20H,6H2,1-5H3
    • InChI Key: ANZPBKCEGYLFFT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=C(C=1B(O)O)OCC)N(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 294.17500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7

Experimental Properties

  • PSA: 82.89000
  • LogP: 0.41910

(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029187583-1g
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
1131735-94-8 95%
1g
$678.24 2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M828146-200mg
4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid
1131735-94-8 95%
200mg
¥275.40 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M828146-1g
4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid
1131735-94-8 95%
1g
¥733.60 2022-09-01
Chemenu
CM136094-1g
(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
1131735-94-8 95%
1g
$120 2023-02-19
eNovation Chemicals LLC
D957724-1g
4-(diisopropylcarbaMoyl)-2-ethoxypyridin-3-ylboronic acid
1131735-94-8 95%
1g
$150 2024-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10594-100MG
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
1131735-94-8 95%
100MG
¥ 191.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10594-250MG
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
1131735-94-8 95%
250MG
¥ 303.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10594-500MG
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
1131735-94-8 95%
500MG
¥ 508.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10594-1G
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
1131735-94-8 95%
1g
¥ 759.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10594-5G
(4-(diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid
1131735-94-8 95%
5g
¥ 2,277.00 2023-03-15

(4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid Production Method

Additional information on (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid

Recent Advances in the Application of (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid (CAS: 1131735-94-8) in Chemical Biology and Pharmaceutical Research

The compound (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid (CAS: 1131735-94-8) has emerged as a key intermediate in the synthesis of biologically active molecules and pharmaceutical agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry for constructing complex molecular architectures. This boronic acid derivative is particularly valued for its stability and reactivity under mild conditions, making it a versatile building block in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of novel kinase inhibitors. The researchers utilized (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid as a crucial intermediate in developing selective JAK3 inhibitors, showing promising results in autoimmune disease models. The compound's unique electronic properties, conferred by the diisopropylcarbamoyl and ethoxy substituents, were found to significantly influence the binding affinity of the final drug candidates.

In the field of proteolysis targeting chimeras (PROTACs), this boronic acid derivative has shown remarkable potential. A recent Nature Chemical Biology publication (2024) reported its incorporation into bifunctional molecules designed to target oncogenic proteins for degradation. The compound's ability to form stable boronate esters with diols was exploited to create reversible protein-binding moieties, offering advantages over traditional irreversible binders in terms of selectivity and reduced off-target effects.

From a synthetic chemistry perspective, advances in the large-scale production of (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid have been achieved through improved catalytic systems. A 2023 Organic Process Research & Development paper described a novel palladium-catalyzed borylation protocol that increased yield to 85% while reducing metal contamination to pharmaceutically acceptable levels. This development is particularly significant for the commercialization of drugs incorporating this boronic acid scaffold.

The compound's application in diagnostic tools has also expanded. Recent work published in Analytical Chemistry (2024) demonstrated its use in developing fluorescent sensors for glucose detection. The boronic acid moiety's reversible interaction with diols was leveraged to create highly sensitive and selective detection systems, with potential applications in continuous glucose monitoring devices for diabetes management.

Looking forward, the unique properties of (4-(Diisopropylcarbamoyl)-2-ethoxypyridin-3-yl)boronic acid position it as a valuable tool in emerging therapeutic modalities. Current research is exploring its incorporation into covalent inhibitors and targeted drug delivery systems, with preliminary results showing improved pharmacokinetic profiles. As the understanding of boronic acid chemistry in biological systems deepens, the applications of this specific derivative are expected to grow significantly in both pharmaceutical development and chemical biology research.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.